Cas no 2097950-14-4 (Ethyl 1-benzyl-6-methyl-1,2,3,6-tetrahydropyridine-2-carboxylate)

• Product Name: Ethyl 1-benzyl-6-methyl-1,2,3,6-tetrahydropyridine-2-carboxylate
• CAS No: 2097950-14-4
• MF: C₁₆H₂₁NO₂
• MW: 259.3434445858
• CID: 5721859
• PubChem ID: 14470235
• Update Time: 2025-10-29

Ethyl 1-benzyl-6-methyl-1,2,3,6-tetrahydropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• F1967-2427
• AKOS026713630
• starbld0012901
• ethyl 1-benzyl-6-methyl-1,2,3,6-tetrahydropyridine-2-carboxylate
• 2097950-14-4
• Ethyl 1-benzyl-6-methyl-1,2,3,6-tetrahydropyridine-2-carboxylate

• Inchi： 1S/C16H21NO2/c1-3-19-16(18)15-11-7-8-13(2)17(15)12-14-9-5-4-6-10-14/h4-10,13,15H,3,11-12H2,1-2H3
• InChI Key： GNKZPXOJKHIUEM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CC=CC(C)N1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 259.157228913g/mol
• Monoisotopic Mass: 259.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5Ų

Additional information on Ethyl 1-benzyl-6-methyl-1,2,3,6-tetrahydropyridine-2-carboxylate

Ethyl 1-benzyl-6-methyl-1,2,3,6-tetrahydropyridine-2-carboxylate: A Comprehensive Overview

Ethyl 1-benzyl-6-methyl-1,2,3,6-tetrahydropyridine-2-carboxylate (CAS No. 2097950-14-4) is a versatile organic compound with significant applications in the field of organic synthesis and pharmaceutical chemistry. This compound is a derivative of tetrahydropyridine, a heterocyclic structure that has been extensively studied for its role in various biological activities and synthetic transformations. The molecule consists of a six-membered ring with one nitrogen atom and a side chain that includes a benzyl group and an ethyl ester functional group. These structural features make it highly amenable to further functionalization and modification.

The synthesis of Ethyl 1-benzyl-6-methyl-1,2,3,6-tetrahydropyridine-2-carboxylate typically involves multi-step reactions starting from simple precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, the use of transition metal catalysts such as palladium or nickel has been reported to facilitate key steps like cross-coupling reactions or hydrogenation processes. These improvements not only enhance the yield but also reduce the environmental footprint of the synthesis process.

One of the most notable applications of Ethyl 1-benzyl-6-methyl-1,2,3,6-tetrahydropyridine-2-carboxylate is in the field of drug discovery. The tetrahydropyridine scaffold is known for its ability to modulate various biological targets, including enzymes and receptors. Recent studies have demonstrated that this compound can serve as a valuable intermediate in the synthesis of bioactive molecules with potential therapeutic applications. For example, derivatives of this compound have shown promising results in anti-inflammatory and anti-cancer assays.

In addition to its role in pharmaceutical chemistry, Ethyl 1-benzyl-6-methyl-1,2,3,6-tetrahydropyridine-2-carboxylate has also found applications in materials science. The presence of the benzyl group and the ester functionality allows for easy incorporation into polymer systems or as a building block for advanced materials. Researchers have explored its use in creating stimuli-responsive polymers and self-healing materials due to its unique structural properties.

Recent research has also focused on the green chemistry aspects of this compound. Scientists are investigating ways to minimize waste and improve sustainability during its synthesis. For example, solvent-free reactions or biocatalytic methods are being explored as alternatives to traditional synthetic routes. These efforts align with the growing global emphasis on environmentally friendly chemical processes.

The physical properties of Ethyl 1-benzyl-6-methyl-1,2,3,6-tetrahydropyridine-2-carboxylate are well-documented. It is typically a white crystalline solid with a melting point around 85°C and a boiling point above 300°C under standard conditions. The compound is soluble in common organic solvents such as dichloromethane and ethyl acetate but exhibits limited solubility in water due to its hydrophobic nature.

From an analytical standpoint, Ethyl 1-benzyl-6-methyl-1,2,3,tetrahydropyridine-2-carboxylate can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). These methods provide critical insights into its molecular structure and purity. Recent advancements in high-resolution mass spectrometry have further enhanced the accuracy of molecular weight determination for this compound.

In conclusion, Ethyl 1-benzyl-6-methyl-,tetrahydropyridine carboxlate (CAS No. 2097950-) is a multifaceted compound with wide-ranging applications across diverse fields. Its structural versatility makes it an invaluable tool in organic synthesis and drug discovery while ongoing research continues to uncover new opportunities for its use in sustainable chemical processes.